Cas no 1034-01-1 (Octyl gallate)

• Product name: Octyl gallate
• CAS No: 1034-01-1
• MF: C₁₅H₂₂O₅
• MW: 282.332185268402
• MDL: MFCD00002197
• CID: 40581
• PubChem ID: 24872233

Octyl gallate Chemical and Physical Properties

Names and Identifiers

• Octyl gallate
• GALLIC ACID N-OCTYL ESTER
• GALLIC ACID OCTYL ESTER
• N-OCTYL GALLATE
• OCTYL 3,4,5-TRIHYDROXYBENZOATE
• 3,4,5-trihydroxy-benzoicacioctylester
• n-octylesterof3,4,5-trihydroxybenzoicacid
• oktylesterkyselinygallove
• Gallic Acid Octyl Eester
• Benzoic acid, 3,4,5-trihydroxy-, octyl ester
• OCTYL GALLATE(OCTYL 3,4,5-TRIHYDROXYBENZOATE)
• OCTYLGALLATE(RG)
• Progallin O
• 3,4,5-Trihydroxybenzoic acid octyl ester
• Gallic acid octyl
• Stabilizer GA-8
• n-Octyl gallate, 98+%
• Stabilizer GA 8
• n-Octylgallate
• Gallic acid, octyl ester
• Oktylester kyseliny gallove
• GA 8 (VAN)
• n-Octyl ester of 3,4,5-trihydroxybenzoic acid
• OCTYLGALLATE
• Oktylester kyseliny gallove [Czech]
• E311
• GA 8
• NRPKURNSADTHLJ-UHFFFAOYSA-N
• 0

• MDL： MFCD00002197
• Inchi： 1S/C15H22O5/c1-2-3-4-5-6-7-8-20-15(19)11-9-12(16)14(18)13(17)10-11/h9-10,16-18H,2-8H2,1H3
• InChI Key： NRPKURNSADTHLJ-UHFFFAOYSA-N
• SMILES： O(C(C1C([H])=C(C(=C(C=1[H])O[H])O[H])O[H])=O)C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
• BRN： 2132305

Computed Properties

• Exact Mass: 282.146724g/mol
• Surface Charge: 0
• XLogP3: 3.7
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 9
• Monoisotopic Mass: 282.146724g/mol
• Monoisotopic Mass: 282.146724g/mol
• Topological Polar Surface Area: 87Ų
• Heavy Atom Count: 20
• Complexity: 269
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 282.33
• Tautomer Count: 14
• Surface Charge: 0

Experimental Properties

• Color/Form: White or milky white powder, odorless
• Density: 1.185
• Melting Point: 101-104 °C (lit.)
• Boiling Point: 482.9 ℃ at 760 mmHg
• Flash Point: 177.1°C
• Refractive Index: 1.552
• Solubility: soluble2.5%, clear, colorless (AcOH (MEOH))
• PSA: 86.99000
• LogP: 3.32070
• Solubility: Almost insoluble in water, easily soluble in methanol, soluble in acetone, ethanol, diethyl ether and propylene-1,2-diol, slightly soluble in peanut oil and chloroform

Octyl gallate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H317
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 22-43
• Safety Instruction： S24-S37
• RTECS：LW8225000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at room temperature
• Safety Term：S24;S37
• Risk Phrases：R22; R43

Octyl gallate Customs Data

• Customs Data：

  China Customs Code:

  2918290000

  Overview:

  2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on Octyl gallate

Chemical Profile and Applications of Octyl gallate (CAS No. 1034-01-1)

Octyl gallate, with the chemical name (E)-1,2-dihydroxy-3-(octylidene)cinnamic acid, is a naturally occurring phenolic compound derived from gallic acid through esterification with octanol. It is widely recognized for its potent antioxidant properties, making it a valuable additive in the food, pharmaceutical, and cosmetic industries. The compound is characterized by its molecular formula, C₂₂H₂₆O₄, and its CAS number, 1034-01-1, uniquely identifies it in scientific and commercial databases. This introduction delves into the chemical properties, industrial applications, and recent research advancements associated with Octyl gallate.

The antioxidant activity of Octyl gallate stems from its ability to scavenge free radicals and inhibit lipid peroxidation, processes that are critical in preventing cellular damage and oxidative stress. Structurally, the presence of both hydroxyl and aromatic groups enhances its reactivity and efficacy in neutralizing reactive oxygen species (ROS). These properties have positioned Octyl gallate as a key ingredient in preserving the shelf life of perishable food products by delaying rancidity and discoloration.

In the pharmaceutical sector, Octyl gallate has garnered attention for its potential therapeutic applications. Recent studies have explored its role in modulating inflammatory pathways and its potential as an anti-cancer agent. For instance, research published in peer-reviewed journals suggests that Octyl gallate can inhibit the proliferation of certain cancer cell lines by inducing apoptosis and disrupting cell cycle progression. The compound's ability to chelate transition metals has also been investigated as a mechanism for reducing oxidative damage in neurological disorders such as Alzheimer's disease.

The cosmetic industry has also harnessed the benefits of Octyl gallate due to its skin-friendly properties. Its antioxidant nature helps protect skin cells from environmental stressors like UV radiation and pollutants, thereby reducing signs of aging. Formulations containing Octyl gallate are often found in anti-aging creams, serums, and sunscreens, where it complements other active ingredients to enhance overall skin health. The compound's stability under various conditions further adds to its appeal as an ingredient in cosmetic products.

Industrial applications of Octyl gallate extend beyond food preservation and cosmetics. It is utilized as an additive in rubber manufacturing to improve polymer stability and prevent degradation under thermal stress. Additionally, its role as a chelating agent in metal processing has been explored to prevent corrosion and improve material longevity. These diverse applications underscore the versatility of Octyl gallate across multiple industries.

Recent advancements in synthetic chemistry have enabled more efficient production methods for Octyl gallate, making it more accessible for commercial use. Biotechnological approaches, such as enzymatic esterification, have been developed to produce higher-purity forms of the compound with reduced environmental impact. These innovations align with global trends toward sustainable manufacturing practices.

The safety profile of Octyl gallate has been thoroughly evaluated through toxicological studies conducted over several decades. Regulatory agencies such as the FDA and EFSA have approved its use as a food preservative at specified levels, ensuring consumer safety while maximizing its benefits. Ongoing research continues to monitor any potential long-term effects associated with chronic exposure to Octyl gallate, ensuring that its applications remain safe and effective.

In conclusion, Octyl gallate (CAS No. 1034-01-1) is a multifaceted compound with significant applications in food preservation, pharmaceuticals, cosmetics, and industrial processes. Its potent antioxidant properties make it indispensable in extending product shelf life while protecting against oxidative damage. Recent research highlights its potential in therapeutic applications, particularly in anti-cancer and neuroprotective treatments. As synthetic methods improve and regulatory frameworks evolve, the role of Octyl gallate is expected to expand further into new frontiers of science and technology.